Cas no 884494-61-5 (4,5-difluoro-1H-Indole-2-carboxylic acid)

• Product Name: 4,5-difluoro-1H-Indole-2-carboxylic acid
• CAS No: 884494-61-5
• MF: C₉H₅F₂NO₂
• MW: 197.138309240341
• MDL: MFCD03095188
• CID: 2114066
• PubChem ID: 24728876
• Update Time: 2025-07-19

4,5-difluoro-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-difluoro-1H-Indole-2-carboxylic acid
• DTXSID80646541
• AS-83345
• 884494-61-5
• AKOS012978991
• E77721
• 4,5-DIFLUORO-1H-INDOLE-2-CARBOXYLICACID
• 4,5-Difluoro-2-indole carboxylic acid
• Z1147191032
• EN300-127375
• CS-0054241
• DA-21973
• SCHEMBL10085352
• DTXCID90597292
• 840-231-1
• JKB49461

• MDL： MFCD03095188
• Inchi： 1S/C9H5F2NO2/c10-5-1-2-6-4(8(5)11)3-7(12-6)9(13)14/h1-3,12H,(H,13,14)
• InChI Key： VPFXCRBXBVXTFK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1C=C(C(=O)O)N2)F

Computed Properties

• Exact Mass: 197.02883473g/mol
• Monoisotopic Mass: 197.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 427.4±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4,5-difluoro-1H-Indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4,5-difluoro-1H-Indole-2-carboxylic acid

4,5-difluoro-1H-Indole-2-carboxylic acid (CAS No. 884494-61-5): A Comprehensive Overview

4,5-difluoro-1H-Indole-2-carboxylic acid (CAS No. 884494-61-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole family, a class of heterocyclic aromatic organic compounds that are widely studied for their diverse biological activities and potential therapeutic applications.

The indole scaffold is a fundamental building block in the design and synthesis of numerous bioactive molecules. The introduction of fluorine atoms at the 4 and 5 positions of the indole ring in 4,5-difluoro-1H-Indole-2-carboxylic acid imparts unique chemical and biological properties to this compound. Fluorine, being the most electronegative element, can significantly influence the electronic distribution, lipophilicity, and metabolic stability of the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 4,5-difluoro-1H-Indole-2-carboxylic acid in various therapeutic areas. One notable application is its use as a lead compound in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity can lead to the development of more effective and targeted cancer treatments with reduced side effects.

In addition to its anti-cancer properties, 4,5-difluoro-1H-Indole-2-carboxylic acid has also been explored for its potential in neurodegenerative diseases. Indole derivatives have been shown to possess neuroprotective effects by modulating oxidative stress and inflammation. The presence of fluorine atoms in 4,5-difluoro-1H-Indole-2-carboxylic acid may enhance its ability to cross the blood-brain barrier, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 4,5-difluoro-1H-Indole-2-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. One common approach involves the reaction of 2-bromoindole with difluoromethylating agents followed by carboxylation. These synthetic methods are well-documented in the literature and can be adapted to suit specific research needs.

From a pharmacological perspective, 4,5-difluoro-1H-Indole-2-carboxylic acid has demonstrated favorable pharmacokinetic properties. Studies have shown that it exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential as an oral therapeutic agent. Additionally, its low toxicity profile makes it a safe candidate for further clinical evaluation.

In preclinical studies, 4,5-difluoro-1H-Indole-2-carboxylic acid has shown promising results in various animal models of disease. For example, it has been effective in reducing tumor growth in xenograft models of human cancer and has demonstrated neuroprotective effects in rodent models of neurodegenerative diseases. These findings provide strong evidence for its therapeutic potential and warrant further investigation in clinical trials.

The future prospects for 4,5-difluoro-1H-Indole-2-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity against specific targets. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and reduce potential side effects.

In conclusion, 4,5-difluoro-1H-Indole-2-carboxylic acid (CAS No. 884494-61-5) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new drugs for various diseases.